7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure, which makes it a promising candidate for use in various fields of study. In
Mechanism of Action
The mechanism of action of 7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine is not yet fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition leads to the death of cancer cells and the protection of neurons in the brain.
Biochemical and Physiological Effects:
Studies have shown that 7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, as well as to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have neuroprotective effects, reducing damage to neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine in lab experiments is its unique structure, which makes it a promising candidate for use in various fields of study. However, there are also limitations to its use. For example, the compound is relatively expensive to synthesize, and its mechanism of action is not yet fully understood.
Future Directions
There are many future directions for research involving 7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine. One area of focus is in the development of new cancer treatments. Researchers are investigating the compound's potential for use in combination therapies, as well as its ability to target specific types of cancer cells. Another area of research is in the development of new neuroprotective agents for the treatment of Alzheimer's disease and other neurological disorders. Additionally, researchers are exploring the potential of 7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine in other areas of study, such as drug delivery and gene therapy.
Synthesis Methods
The synthesis of 7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine involves the reaction of 2-methoxybenzaldehyde with ethyl acetoacetate and ammonium acetate in the presence of ethanol and acetic acid. The resulting product is then treated with hydrazine hydrate and acetic acid to yield the final product. This synthesis method has been optimized to increase the yield and purity of the compound.
Scientific Research Applications
7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine has shown potential in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.
properties
Product Name |
7-(2-Methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine |
---|---|
Molecular Formula |
C20H17N3O |
Molecular Weight |
315.4 g/mol |
IUPAC Name |
7-(2-methoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine |
InChI |
InChI=1S/C20H17N3O/c1-14-19(15-8-4-3-5-9-15)20-21-13-12-17(23(20)22-14)16-10-6-7-11-18(16)24-2/h3-13H,1-2H3 |
InChI Key |
YNNBGLCSLVMUNI-UHFFFAOYSA-N |
SMILES |
CC1=NN2C(=CC=NC2=C1C3=CC=CC=C3)C4=CC=CC=C4OC |
Canonical SMILES |
CC1=NN2C(=CC=NC2=C1C3=CC=CC=C3)C4=CC=CC=C4OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.